Cas no 88550-16-7 (1H-Pyrazole-3-acetic acid, 2,5-dihydro-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-3-acetic acid, 2,5-dihydro-5-oxo-, ethyl ester
• CAS No: 88550-16-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 629048
• PubChem ID: 43831447
• Update Time: 2025-04-19

1H-Pyrazole-3-acetic acid, 2,5-dihydro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, 2,5-dihydro-5-oxo-, ethyl ester
• ethyl 2-(5-oxo-1,2-dihydropyrazol-3-yl)acetate
• SCHEMBL10289408
• SCHEMBL7860349
• ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate
• PQKVTISYHNBZSE-UHFFFAOYSA-N
• AKOS004123356
• 88550-16-7
• DTXSID30656519

• Inchi： 1S/C7H10N2O3/c1-2-12-7(11)4-5-3-6(10)9-8-5/h3H,2,4H2,1H3,(H2,8,9,10)
• InChI Key： PQKVTISYHNBZSE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(NN1)=O)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.4Ų